Cas no 1248955-64-7 (Benzenemethanesulfonyl chloride, 4-chloro-α-propyl-)

• Product Name: Benzenemethanesulfonyl chloride, 4-chloro-α-propyl-
• CAS No: 1248955-64-7
• MF: C₁₀H₁₂Cl₂O₂S
• MW: 267.172080039978
• CID: 5158011
• Update Time: 2025-05-22

Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)butane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-chloro-α-propyl-

• Inchi： 1S/C10H12Cl2O2S/c1-2-3-10(15(12,13)14)8-4-6-9(11)7-5-8/h4-7,10H,2-3H2,1H3
• InChI Key： VZMUQWHFRPUAQV-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CC=1)Cl)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanesulfonyl chloride, 4-chloro-α-propyl-

Benzenemethanesulfonyl Chloride, 4-Chloro-α-Propyl-

The compound with CAS No. 1248955-64-7, commonly referred to as Benzenemethanesulfonyl chloride, 4-chloro-α-propyl-, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a sulfonyl chloride group and an α-propyl chain. The sulfonyl chloride functional group makes this compound highly reactive, particularly in nucleophilic substitution reactions. This reactivity is leveraged in various chemical synthesis processes, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- in the development of advanced materials. Researchers have explored its role in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used as a building block for constructing high-performance polymers suitable for aerospace applications. The α-propyl chain introduces flexibility into the polymer backbone, while the sulfonyl chloride group contributes to cross-linking efficiency.

In the pharmaceutical industry, Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- has been utilized as an intermediate in the synthesis of bioactive compounds. A notable example is its application in the development of kinase inhibitors, which are critical in anticancer drug discovery. A 2022 research article in *Journal of Medicinal Chemistry* reported that this compound serves as a key intermediate in the synthesis of a novel kinase inhibitor with high selectivity and potency against specific cancer cell lines.

The synthesis of Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- involves a multi-step process that typically begins with chlorination of benzene derivatives followed by sulfonation and subsequent conversion to the sulfonyl chloride form. The α-propylation step is crucial for introducing the desired substituent and enhancing the molecule's reactivity. This process requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, understanding the degradation pathways of Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- is essential for assessing its environmental impact. Recent research has focused on its biodegradation under aerobic conditions. A study published in *Environmental Science & Technology* in 2023 revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This finding is significant for waste management practices in industries handling this compound.

In conclusion, Benzenemethanesulfonyl chloride, 4-chloro-α-propyl- (CAS No. 1248955-64-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As advancements in materials science and pharmaceutical development proceed, this compound is expected to play an increasingly important role in shaping future innovations.